Cas no 2231676-84-7 ((5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride)

• Product Name: (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride
• CAS No: 2231676-84-7
• MF: C₇H₈Cl₂F₂N₂O
• MW: 245.054026603699
• MDL: MFCD31621177
• CID: 4783499
• PubChem ID: 137346883
• Update Time: 2025-05-19

(5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride
• (5-chloro-4-(difluoromethoxy)pyridin-2-yl)methanaminehydrochloride
• D84773
• 2231676-84-7
• [5-chloro-4-(difluoromethoxy)pyridin-2-yl]methanamine;hydrochloride
• 1-[5-CHLORO-4-(DIFLUOROMETHOXY)PYRIDIN-2-YL]METHANAMINE HYDROCHLORIDE

• MDL： MFCD31621177
• Inchi： 1S/C7H7ClF2N2O.ClH/c8-5-3-12-4(2-11)1-6(5)13-7(9)10;/h1,3,7H,2,11H2;1H
• InChI Key： NHIPGTCIVCHKLO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CN)C=C1OC(F)F.Cl

Computed Properties

• Exact Mass: 243.9981746g/mol
• Monoisotopic Mass: 243.9981746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Additional information on (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride

Introduction to (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride (CAS No. 2231676-84-7)

(5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride, CAS No. 2231676-84-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, is being explored for its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and difluoromethoxy substituents on the pyridine ring endows it with distinct reactivity and binding capabilities, making it a promising candidate for further investigation.

The compound's structure is composed of a pyridine core substituted at the 5-position with a chloro group and at the 4-position with a difluoromethoxy group. The N-methylamino side chain further enhances its complexity, providing multiple sites for interaction with biological targets. This structural motif is particularly interesting because it combines elements that are known to improve pharmacokinetic properties, such as lipophilicity and metabolic stability.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. Pyridine derivatives have been extensively studied due to their ability to interact with a wide range of biological targets, including enzymes and receptors. The specific arrangement of substituents in (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride suggests that it may have the potential to interfere with key signaling pathways involved in conditions such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The chloro and difluoromethoxy groups are known to enhance binding affinity through various non-covalent interactions, including hydrogen bonding and van der Waals forces. These features make (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride an attractive candidate for further optimization through structure-based drug design approaches.

Recent studies have demonstrated the importance of fluorine atoms in medicinal chemistry due to their ability to modulate physicochemical properties such as solubility, bioavailability, and metabolic stability. The presence of two fluorine atoms in the difluoromethoxy group of (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride is particularly noteworthy, as it may contribute to enhanced binding interactions with biological targets compared to its non-fluorinated counterparts.

The hydrochloride salt form of this compound ensures improved solubility and stability, which are critical factors for pharmaceutical applications. Solubility plays a crucial role in drug absorption and distribution within the body, while stability ensures that the compound remains effective throughout its shelf life. These properties make (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride a promising candidate for further development into a therapeutic agent.

In conclusion, (5-Chloro-4-(difluoromethoxy)pyridin-2-yl)methanamine hydrochloride (CAS No. 2231676-84-7) represents a significant advancement in the field of pharmaceutical research. Its unique structural features and potential applications in drug discovery make it an exciting compound to explore further. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in the development of novel treatments for various diseases.